Cas no 2229300-27-8 (tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate
• CAS No: 2229300-27-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6207067
• PubChem ID: 165704496
• Update Time: 2025-06-28

tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate
• tert-butyl N-[1-(1-ethylcyclobutyl)-2-oxoethyl]carbamate
• 2229300-27-8
• EN300-1886594

• Inchi： 1S/C13H23NO3/c1-5-13(7-6-8-13)10(9-15)14-11(16)17-12(2,3)4/h9-10H,5-8H2,1-4H3,(H,14,16)
• InChI Key： YTCJHZUGPBSZPD-UHFFFAOYSA-N
• SMILES： O=CC(C1(CC)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate

Professional Introduction to Compound with CAS No. 2229300-27-8 and Product Name: Tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate

The compound with the CAS number 2229300-27-8 and the product name Tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and an N-(1-ethylcyclobutyl)-2-oxoethylcarbamate moiety, which contributes to its reactivity and functional versatility.

Recent research in the domain of organic chemistry has highlighted the importance of carbamate derivatives in the synthesis of biologically active molecules. The Tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate structure is particularly intriguing because it combines a rigid cyclobutyl ring with an ethyl ester group, creating a scaffold that can be modified for various pharmacological purposes. This compound has been studied for its potential role in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor binding.

In the realm of drug discovery, the tert-butyl group serves as a protective moiety, preventing unwanted side reactions during synthetic processes. Simultaneously, the N-(1-ethylcyclobutyl)-2-oxoethylcarbamate part of the molecule offers a site for further functionalization, allowing chemists to tailor its properties for specific biological targets. The cyclobutyl ring, in particular, has been shown to enhance lipophilicity and metabolic stability, making it an attractive component in drug design.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Studies have demonstrated that carbamate-based compounds can interact with biological targets in a highly specific manner, often leading to potent and selective inhibition. The structural features of Tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate make it a promising candidate for targeting enzymes involved in critical metabolic pathways. For instance, modifications to this scaffold could lead to inhibitors of kinases or other enzymes implicated in diseases such as cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The introduction of the tert-butyl group at the nitrogen position enhances stability during synthetic transformations, while the cyclobutyl ring provides a rigid framework that can be exploited for optimal binding interactions. Advanced techniques such as solid-phase synthesis and catalytic hydrogenation have been employed to streamline the production process.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand how Tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate interacts with biological targets. These studies have revealed insights into its binding affinity and mode of action, providing valuable guidance for further optimization. The integration of machine learning algorithms has further accelerated this process by predicting potential analogs with enhanced activity.

The pharmacokinetic properties of this compound are also under investigation. The presence of the cyclobutyl ring is expected to improve oral bioavailability, while the carbamate moiety may influence metabolic clearance rates. These factors are crucial for determining whether this compound will be suitable for therapeutic use in humans. Preclinical studies are currently underway to assess its safety and efficacy profile.

In conclusion, Tert-butyl N-1-(1-ethylcyclobutyl)-2-oxoethylcarbamate (CAS No. 2229300-27-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the next generation of therapeutic agents.